Benzenesulfonic acid
Overview
Description
Synthesis Analysis
Benzenesulfonic acid is prepared from the sulfonation of benzene using concentrated sulfuric acid . This conversion illustrates aromatic sulfonation, which has been called "one of the most important reactions in industrial organic chemistry" . Alkyl esters of sulfonic acids, particularly methanesulfonic, benzenesulfonic, and p-toluenesulfonic acid esters, are a common class of reagents used in the pharmaceutical industry as alkylating agents, catalysts, and in purification steps of the chemical synthesis of a drug substance .Molecular Structure Analysis
The molecular structure of benzenesulfonic acid has been studied extensively . The compound forms orthorhombic crystals with parameters a = 15.3524 (8) Å, b = 5.7180 (3) Å, c = 15.3395 (9) Å . The fractional atomic coordinates and isotropic or equivalent isotropic displacement parameters have been determined .Chemical Reactions Analysis
Benzenesulfonic acid exhibits the reactions typical of other aromatic sulfonic acids, forming sulfonamides, sulfonyl chloride, and esters . The sulfonation is reversed above 220 °C . Dehydration with phosphorus pentoxide gives benzenesulfonic acid anhydride ((C6H5SO2)2O) .Physical And Chemical Properties Analysis
Benzenesulfonic acid is a colorless crystalline solid with a molar mass of 158.17 g·mol−1 . It has a density of 1.32 g/cm3 at 47 °C, a melting point of 44 °C (hydrate) and 51 °C (anhydrous), and a boiling point of 190 °C . It is soluble in water and alcohol, but insoluble in non-polar solvents . It is a strong acid, with a pKa of -2.8 .Scientific Research Applications
Production of Phenol
- Scientific Field : Organic Chemistry
- Summary of Application : Benzenesulfonic acid is used to produce phenol . This process involves fusing benzenesulfonic acid with sodium hydroxide or hydrolyzing one of its salts, usually sodium .
- Methods of Application : The synthesis of phenol from benzenesulfonic acid typically involves the reaction of benzene with hot concentrated sulfuric acid .
- Results or Outcomes : The outcome of this process is the production of phenol, a valuable chemical in various industries .
Surfactants Production
- Scientific Field : Industrial Chemistry
- Summary of Application : Benzenesulfonic acid is used in the production of surfactants . These are compounds that lower the surface tension between two liquids or between a liquid and a solid.
- Methods of Application : This involves the reaction of benzenesulfonic acid with metal or amine salts .
- Results or Outcomes : The result is a variety of surfactants that have wide applications in industries such as detergents, emulsifiers, and dispersants .
Pharmaceutical Applications
- Scientific Field : Pharmaceutical Chemistry
- Summary of Application : A variety of pharmaceutical drugs are prepared as salts of benzenesulfonic acid and are known as besylates or besilates .
- Methods of Application : The specific methods of application can vary depending on the specific drug being synthesized .
- Results or Outcomes : The result is a range of pharmaceutical drugs that have various therapeutic applications .
Esterification Catalyst
- Scientific Field : Organic Chemistry
- Summary of Application : Benzenesulfonic acid acts as an acid catalyst for direct esterification of amino acids and peptides .
- Methods of Application : The specific methods of application can vary depending on the specific esterification reaction .
- Results or Outcomes : The result is the formation of esters, which are important in a variety of chemical reactions .
Polyester Processing
- Scientific Field : Polymer Chemistry
- Summary of Application : Benzenesulfonic acid can be used as the third monomer in the Polyester procession of esterification, which can improve the product’s dying ability .
- Methods of Application : The specific methods of application can vary depending on the specific polyester processing .
- Results or Outcomes : The result is improved polyester products with enhanced dying ability .
Catalysis in Aqueous Systems
- Scientific Field : Catalysis
- Summary of Application : Benzenesulfonic acid-grafted UIO-66 with improved hydrophobicity acts as a stable Brønsted acid catalyst .
- Methods of Application : UIO-66—PhSO3H was obtained by grafting benzenesulfonic acid on the surface of the pristine UIO-66 to introduce the hydrophobicity, as well as the Brønsted acidity .
- Results or Outcomes : UIO-66—PhSO3H promoted the conversion of cyclohexyl acetate at ca. 87%, and its activity and textural properties were basically intact after the cyclic stability tests .
Polishing and Decolorizing Glass
- Scientific Field : Material Science
- Summary of Application : Benzenesulfonic acid is used in the process of polishing and decolorizing glass .
- Methods of Application : The specific methods of application can vary depending on the specific glass polishing and decolorizing process .
- Results or Outcomes : The result is polished and decolorized glass that has wide applications in various industries .
Coating Applications
- Scientific Field : Material Science
- Summary of Application : Benzenesulfonic acid is used in various types of coatings .
- Methods of Application : The specific methods of application can vary depending on the specific coating process .
- Results or Outcomes : The result is a variety of coatings that have wide applications in industries such as automotive, aerospace, and electronics .
Catalyzing Organic Reactions
- Scientific Field : Organic Chemistry
- Summary of Application : Benzenesulfonic acid is used to catalyze organic reactions .
- Methods of Application : The specific methods of application can vary depending on the specific organic reaction .
- Results or Outcomes : The result is a variety of organic compounds that have wide applications in industries such as pharmaceuticals, agrochemicals, and polymers .
Corrosion Inhibitor
- Scientific Field : Material Science
- Summary of Application : Benzenesulfonic acid is used as a corrosion inhibitor . It forms a protective layer on the surface of metals, preventing them from corrosion .
- Methods of Application : The specific methods of application can vary depending on the specific corrosion prevention process .
- Results or Outcomes : The result is enhanced lifespan and performance of metal components in various industries .
Dyeing Process
- Scientific Field : Textile Industry
- Summary of Application : Benzenesulfonic acid can be used as the third monomer in the Polyester procession of esterification, which can improve the product’s dying ability .
- Methods of Application : The specific methods of application can vary depending on the specific dyeing process .
- Results or Outcomes : The result is improved polyester products with enhanced dying ability .
Catalyst in Medicine and Agricultural Chemicals
- Scientific Field : Pharmaceutical and Agricultural Chemistry
- Summary of Application : Benzenesulfonic acid can be used as the catalyst in medicine, agricultural chemical .
- Methods of Application : The specific methods of application can vary depending on the specific synthesis process .
- Results or Outcomes : The result is a variety of pharmaceutical and agricultural chemicals .
Safety And Hazards
Benzenesulfonic acid is classified as corrosive and poses a risk to the skin, eyes, and respiratory system . It is harmful if swallowed and may cause severe skin burns and eye damage . Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, not eating, drinking, or smoking when using this product, and wearing protective gloves/clothing/eye protection/face protection .
Future Directions
The reversibility of the sulfonation reaction of benzenesulfonic acid creates an opportunity to prepare deuterated benzene . Additionally, a new deep eutectic solvent system formed from choline chloride, benzenesulfonic acid, and ethylene glycol has been prepared and used in the oxidative desulfurization of different sulfides . This new system shows good stability and excellent desulfurization performance at room temperature .
properties
IUPAC Name |
benzenesulfonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O3S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRSXLGNVWSONIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6O3S | |
Record name | BENZENESULFONIC ACID | |
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Record name | BENZENESULFONIC ACID | |
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Related CAS |
19402-64-3 (ammonium salt), 20199-75-1 (zinc salt, hexahydrate), 515-42-4 (hydrochloride salt), 7645-18-3 (zinc salt), 934-54-3 (calcium salt), 934-55-4 (potassium salt) | |
Record name | Benzenesulfonic acid | |
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DSSTOX Substance ID |
DTXSID9024568 | |
Record name | Benzenesulfonic acid | |
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Molecular Weight |
158.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Deliquescent needles or large plates., Liquid, Soluble in water; [ChemIDplus] Light brown deliquescent solid; [CHEMINFO] Grey to yellow hygroscopic solid; [ICSC], GREY-TO-YELLOW HYGROSCOPIC CRYSTALS OR FLAKES WITH PUNGENT ODOUR. | |
Record name | BENZENESULFONIC ACID | |
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Boiling Point |
190 °C | |
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Flash Point |
113 °C | |
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Solubility |
5 to 10 mg/mL at 72 °F (NTP, 1992), SOL IN WATER & ALCOHOL; SLIGHTLY SOL IN BENZENE; INSOL IN ETHER & CARBON DISULFIDE, SOL IN ACETIC ACID, Solubility in water, g/100ml at 20 °C: 93 | |
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Density |
Relative density (water = 1): 1.3 (47 °C) | |
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Vapor Density |
Relative vapor density (air = 1): 5.5 | |
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Vapor Pressure |
0.0000236 [mmHg] | |
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Product Name |
Benzenesulfonic Acid | |
Color/Form |
FINE, DELIQUESCENT NEEDLES OR LARGE PLATES | |
CAS RN |
98-11-3 | |
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Melting Point |
109 to 111 °F (NTP, 1992), 50-51 °C (ANHYDROUS), 51 °C | |
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Retrosynthesis Analysis
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